Cas no 186498-09-9 (1-(4-Bromophenoxy)-2-methylpropan-2-ol)

• Product Name: 1-(4-Bromophenoxy)-2-methylpropan-2-ol
• CAS No: 186498-09-9
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 2103466
• PubChem ID: 21186342
• Update Time: 2025-06-08

1-(4-Bromophenoxy)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenoxy)-2-methyl-2-Propanol
• OQEFXIZFKZLIHQ-UHFFFAOYSA-N
• 1-(4-bromophenoxy)-2-methylpropan-2-ol
• D85808
• SCHEMBL941289
• WS-00371
• DA-31062
• 186498-09-9
• A1-52821
• MFCD12765085
• 1-(4-Bromophenoxy)-2-methylpropan-2-ol

• Inchi： 1S/C10H13BrO2/c1-10(2,12)7-13-9-5-3-8(11)4-6-9/h3-6,12H,7H2,1-2H3
• InChI Key： OQEFXIZFKZLIHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(C)(C)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(4-Bromophenoxy)-2-methylpropan-2-ol

Professional Introduction to Compound with CAS No. 186498-09-9 and Product Name: 1-(4-Bromophenoxy)-2-methylpropan-2-ol

The compound CAS No. 186498-09-9, chemically identified as 1-(4-Bromophenoxy)-2-methylpropan-2-ol, represents a significant molecule in the realm of pharmaceutical and biochemical research. This compound, featuring a brominated phenolic moiety linked to an isobutyl alcohol backbone, has garnered attention due to its structural versatility and potential biological activity. The presence of the 4-bromophenoxy group introduces a reactive site that can be exploited for further functionalization, making it a valuable intermediate in synthetic chemistry and drug development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of phenolic derivatives for their therapeutic potential. The 1-(4-Bromophenoxy)-2-methylpropan-2-ol structure combines the stability of the isobutyl group with the reactivity of the brominated aromatic ring, offering a unique platform for medicinal chemists. This compound has been studied in various contexts, particularly in the synthesis of novel compounds targeting neurological disorders, inflammatory conditions, and metabolic diseases.

One of the most compelling aspects of 1-(4-Bromophenoxy)-2-methylpropan-2-ol is its utility as a building block in the development of small-molecule drugs. The bromine atom at the para position of the phenyl ring allows for selective modifications via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds, enhancing their efficacy and reducing side effects.

Recent studies have highlighted the potential of 1-(4-Bromophenoxy)-2-methylpropan-2-ol in addressing neurological disorders. Researchers have identified that analogs of this compound exhibit inhibitory effects on specific enzymes implicated in neurodegeneration. For instance, derivatives with similar scaffolds have shown promise in preclinical models for Alzheimer's disease by modulating acetylcholinesterase activity. The 4-bromophenoxy group plays a crucial role in these interactions, providing a scaffold that can be optimized for better binding affinity and selectivity.

The compound's structural features also make it relevant in the field of inflammation research. Studies suggest that certain phenolic derivatives can inhibit key inflammatory pathways by interacting with transcription factors and signaling molecules. The isobutyl alcohol moiety in 1-(4-Bromophenoxy)-2-methylpropan-2-ol contributes to its solubility and bioavailability, which are critical factors for drug delivery systems. This balance between lipophilicity and hydrophilicity enhances its potential as an active pharmaceutical ingredient (API) in oral or topical formulations.

Moreover, the 1-(4-Bromophenoxy)-2-methylpropan-2-ol scaffold has been explored in metabolic research, particularly for its role in modulating lipid metabolism. Some preliminary findings indicate that this compound can influence key enzymes involved in fatty acid synthesis and oxidation. Such properties are highly relevant given the increasing prevalence of metabolic disorders like obesity and type 2 diabetes. By targeting these pathways, derivatives of this compound may offer new therapeutic strategies for managing these conditions.

In synthetic chemistry, 1-(4-Bromophenoxy)-2-methylpropan-2-ol serves as a versatile intermediate for constructing more complex molecules. Its reactivity allows chemists to introduce various functional groups at different positions along the carbon chain and aromatic ring. This flexibility is particularly valuable in drug discovery pipelines, where rapid access to structurally diverse compounds is essential for hit identification and optimization.

The use of computational methods has further enhanced the utility of 1-(4-Bromophenoxy)-2-methylpropan-2-ol in drug design. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets at the molecular level. These predictions guide experimental efforts by highlighting promising lead compounds that warrant further investigation.

In conclusion, CAS No. 186498-09-9, specifically 1-(4-Bromophenoxy)-2-methylpropan-2-ol, represents a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting neurological disorders, inflammation, metabolic diseases, and other conditions. The ongoing exploration of its derivatives continues to expand our understanding of its biological activity and synthetic utility, positioning it as a cornerstone molecule in modern drug discovery efforts.